![molecular formula C9H11LiO5S B6248950 lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate CAS No. 2703780-25-8](/img/no-structure.png)
lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate
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Overview
Description
Lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate (LiTMS) is an organometallic compound that has recently been studied for its potential applications in scientific research. LiTMS is a derivative of the lithium salt of trimethoxybenzene sulfinate, which is an organosulfur compound. LiTMS has been found to have multiple uses in scientific research, including as a catalyst for organic synthesis, as a reagent for chemical transformations, and as a probe for studying the properties of metal-organic frameworks.
Mechanism of Action
The mechanism of action of lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate is not yet fully understood. However, it is believed to involve the formation of a lithium-sulfinate complex, which facilitates the transfer of electrons between the lithium and the organic molecule. This electron transfer is believed to be responsible for the catalytic activity of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that this compound may have antioxidant properties, which could be beneficial for certain medical applications. Additionally, this compound has been shown to have antifungal activity, suggesting that it may have potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
The advantages of using lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. Additionally, this compound is highly soluble in water, making it easy to work with in aqueous solutions. The main limitation of this compound is that its mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain applications.
Future Directions
The potential future directions for lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate research include further exploration of its mechanism of action and its potential medical applications. Additionally, this compound could be used to study the properties of metal-organic frameworks, such as their reactivity and stability. This compound could also be used as a catalyst for a variety of organic synthesis reactions, such as the synthesis of complex molecules. Finally, this compound could be used as a reagent for chemical transformations, such as the conversion of carboxylic acids to esters.
Synthesis Methods
Lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate can be synthesized by reacting lithium hydroxide with trimethoxybenzene sulfinate in an aqueous solution. The reaction is typically carried out at room temperature, and the product is isolated as a white solid. The synthesis of this compound is simple and requires few steps, making it a useful compound for research purposes.
Scientific Research Applications
Lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis reactions, such as the addition of organosilanes to olefins. It has also been used as a reagent in chemical transformations, such as the conversion of carboxylic acids to esters. Additionally, this compound has been used as a probe for studying the properties of metal-organic frameworks.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate involves the reaction of 2,3,6-trimethoxybenzenesulfonyl chloride with lithium methoxide in the presence of a solvent.", "Starting Materials": [ "2,3,6-trimethoxybenzenesulfonyl chloride", "lithium methoxide", "solvent" ], "Reaction": [ "Dissolve 2,3,6-trimethoxybenzenesulfonyl chloride in a solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF).", "Add lithium methoxide to the solution and stir for several hours at room temperature.", "Filter the resulting mixture to remove any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol.", "The final product is lithium(1+) 2,3,6-trimethoxybenzene-1-sulfinate." ] } | |
CAS RN |
2703780-25-8 |
Molecular Formula |
C9H11LiO5S |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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